N,N-Dimethyldecanamide
Overview
Description
N,N-Dimethyldecanamide, also known as N,N-Dimethylcapramide, is a clear liquid with a colorless to brownish color . It is insoluble in water . This compound is used as a solvent for various substances, such as active ingredients in agricultural formulations .
Molecular Structure Analysis
The molecular formula of this compound is C12H25NO . Its molecular weight is 199.333 Da . The InChI key, which is a unique identifier for chemical substances, is HNXNKTMIVROLTK-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound has a boiling point of 291 °C and a freezing point of -7 °C . Its density at 20°C is 0.88 g/cm3 . The compound has a refractive index of 1.4520 at 25°C . It is not miscible or difficult to mix with water .Scientific Research Applications
Solvent and Catalyst in Organic Chemistry
N,N-Dimethylformamide (DMF) is widely recognized for its role as a polar aprotic solvent in various chemical transformations, utilized in both academic and industrial laboratories. However, research extends beyond its solvent properties, showcasing DMF's multifaceted roles as a reagent, catalyst, and stabilizer in organic chemistry. These roles contribute significantly to the synthesis and stabilization of various compounds under diverse experimental conditions (Heravi et al., 2018).
Degradation in Environmental Applications
DMF has also been studied for its degradation in environmental contexts. Paracoccus sp. strain DMF-3, isolated from activated sludge, demonstrates an efficient degradation of DMF. This strain can completely remove DMF when used as the sole carbon and nitrogen source, suggesting its potential application in treating industrial wastewater containing DMF. The study of this microbial degradation pathway reveals how DMF is converted into intermediates like dimethylamine and formic acid, ultimately decomposing into ammonia and carbon dioxide (Zhou et al., 2018).
Application in Eco-Friendly Products
An eco-friendly approach to industrial products has incorporated N,N-Dimethyldecanamide. A study focusing on emulsions formulated with a mixture of this compound and D-limonene, both considered green solvents, reveals potential applications in agrochemicals. The research highlights the importance of selecting the right solvent ratio and the use of various techniques like rheology and confocal laser-scanning microscopy for predicting emulsion stability (Santos et al., 2014).
Industrial and Pharmaceutical Applications
In industrial and pharmaceutical contexts, DMF is utilized as a solvent for extracting acetylene and fabricating polyacrylonitrile fibers. It serves as a starting material for producing various intermediates such as esters and pyrimidines. The review of pervaporation separation technologies for DMF/H2O solutions emphasizes DMF's importance in these industries and explores the advancements in membrane technologies for effective separation of DMF aqueous solutions (Zhang et al., 2021).
Safety and Hazards
N,N-Dimethyldecanamide can cause skin irritation and serious eye irritation . It may also cause respiratory irritation . It is recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray . It is also advised to use personal protective equipment and to store it in a cool, well-ventilated place away from oxidizing agents .
Relevant Papers One relevant paper discusses the use of this compound in cosmetic preparations. The paper highlights the compound’s suitability for protecting human skin or human hair from damage caused by sunlight, especially UV-B radiation (280 to 320 nm) and UV-A radiation (> 320 nm) .
Mechanism of Action
Target of Action
N,N-Dimethyldecanamide is a chemical compound with the molecular formula C12H25NO It’s known to have an impact on the respiratory system .
Pharmacokinetics
It’s known that the compound has a logp value of 357 , indicating its lipophilic nature and potential for bioavailability.
Result of Action
It’s known to have some impact on the respiratory system , but the specific molecular and cellular effects require further investigation.
properties
IUPAC Name |
N,N-dimethyldecanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H25NO/c1-4-5-6-7-8-9-10-11-12(14)13(2)3/h4-11H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HNXNKTMIVROLTK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCC(=O)N(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H25NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1027764 |
Source
|
| Record name | N,N-Dimethyldecan-1-amide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1027764 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid |
Source
|
| Record name | Decanamide, N,N-dimethyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS RN |
14433-76-2 |
Source
|
| Record name | N,N-Dimethyldecanamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=14433-76-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Dimethyl capramide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014433762 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N,N-Dimethyldecanamide | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=131411 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Decanamide, N,N-dimethyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | N,N-Dimethyldecan-1-amide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1027764 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N,N-dimethyldecan-1-amide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.034.898 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | DIMETHYL CAPRAMIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/O29Y6X2JEZ | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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